Cas no 1338494-64-6 (4-Benzyloxane-4-carboxylic acid)

• Product Name: 4-Benzyloxane-4-carboxylic acid
• CAS No: 1338494-64-6
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• MDL: MFCD17257048
• CID: 3048514
• PubChem ID: 56828197
• Update Time: 2025-08-03

4-Benzyloxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Benzyloxane-4-carboxylic acid
• G51658
• KS-7502
• 4-Benzyltetrahydro-2H-pyran-4-carboxylic acid
• 1338494-64-6
• CS-0242200
• EN300-245956
• AKOS012202288
• 4-Benzyltetrahydro-2H-pyran-4-carboxylicacid
• Z1037344052
• NDC49464

• MDL： MFCD17257048
• Inchi： 1S/C13H16O3/c14-12(15)13(6-8-16-9-7-13)10-11-4-2-1-3-5-11/h1-5H,6-10H2,(H,14,15)
• InChI Key： VCQFYQIKERUPIO-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 220.109944368g/mol
• Monoisotopic Mass: 220.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids